Cas no 1934574-76-1 (4-Bromo-7-nitrobenzo[d]thiazole)

• Product Name: 4-Bromo-7-nitrobenzo[d]thiazole
• CAS No: 1934574-76-1
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• CID: 4709761
• Update Time: 2023-08-16

4-Bromo-7-nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-nitrobenzo[d]thiazole

• Inchi： 1S/C7H3BrN2O2S/c8-4-1-2-5(10(11)12)7-6(4)9-3-13-7/h1-3H
• InChI Key： YGXOZVXEZYLBNP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N=CS2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 87